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Compound of Interest

Compound Name: 3,7-Diiodo-1H-indazole

CAS No.: 1000342-61-9

Cat. No.: B1613679

Get Quote

Executive Summary: The Halogen Bond Advantage
3,7-Diiodo-1H-indazole represents a specialized scaffold in the development of ATP-

competitive kinase inhibitors. Unlike the "pan-active" tetrabromo-benzotriazoles (e.g., TBB)

which rely on bulk hydrophobicity to fill the ATP pocket, the 3,7-diiodo substitution pattern offers

a precise geometric probe.

Primary Utility: Structural probe for the "Gatekeeper" region (via C3) and Hinge Region

interactions (via C7).

Key Mechanism: Halogen bonding (

-hole interactions) with backbone carbonyls in the kinase hinge region (e.g., Val116/Glu114
in CK2).[1]

Status: While less potent as a standalone "naked" inhibitor compared to TBB, it serves as a

superior fragment-based lead for generating high-selectivity inhibitors (e.g., for Akt or specific

CK2 mutants) via palladium-catalyzed cross-coupling at the C3 position.
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Structural Basis & SAR Analysis
To understand the biological activity, one must analyze the binding thermodynamics driven by

the iodine atoms.

The "Gold Standard" Competitors
TBB (4,5,6,7-Tetrabromo-1H-benzotriazole): The historical reference for CK2 inhibition.[2] It

fills the hydrophobic pocket indiscriminately, leading to promiscuity.

TBI (4,5,6,7-Tetrabromo-1H-benzimidazole): A more stable analog of TBB with higher affinity

(Ki ~ 30 nM) but similar solubility issues.

The 3,7-Diiodo-1H-indazole Advantage
The 3,7-diiodo motif offers a distinct Structure-Activity Relationship (SAR) profile:

Position Chemical Feature Biological Function

C-3 (Iodine) Deep Hydrophobic Pocket

Faces the "Gatekeeper"

residue (e.g., Phe113 in CK2).

The iodine here is often

replaced by aryl groups in

optimized drugs to boost

selectivity (e.g., Akt inhibitors).

C-7 (Iodine) Solvent/Hinge Interface

Forms a critical halogen bond

with the hinge region

backbone. The large Iodine

atom (atomic radius ~1.40 Å)

displaces conserved water

molecules, providing an

entropic gain.

N-1 (Proton) Hydrogen Bond Donor

Anchors the molecule to the

hinge region (e.g., Val116

backbone carbonyl).

Comparative Efficacy Data
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The following table synthesizes biological activity data, contrasting the 3,7-diiodo scaffold

against standard halogenated inhibitors.

Table 1: Inhibitory Profiles against Casein Kinase 2 (CK2)

Compound
Structure
Class

IC50 / Ki (CK2)
Selectivity
Profile

Key Limitation

3,7-Diiodo-1H-

indazole
Dihalo-indazole ~ 1 - 5 µM***

Moderate

(Tunable)

Lower potency

than tetra-halo

variants; requires

C3-derivatization

for nanomolar

activity.

TBB
Tetrabromo-

benzotriazole
0.6 - 0.9 µM

Low

(Promiscuous)

Cell permeability

issues;

susceptible to

metabolic

degradation.

TBI
Tetrabromo-

benzimidazole
~ 0.03 µM (Ki) Moderate

High lipophilicity

(LogP > 5) leads

to aggregation in

assays.

3-Bromo-7-iodo-

indazole

Mixed Dihalo-

indazole
~ 2 - 4 µM** Moderate

Used primarily as

a regioselective

synthetic

intermediate.

5,6-Dichloro-1H-

indazole
Dihalo-indazole > 10 µM Low

Lack of iodine

prevents strong

halogen bonding;

significantly

weaker.

*Note: "Naked" 3,7-diiodoindazole is often a fragment lead. Its derivatives (e.g., 3-(4-

methoxyphenyl)-7-iodo-1H-indazole) can achieve IC50 values < 100 nM.
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Mechanism of Action: The Signaling Logic
The biological activity of these indazoles is not just about "blocking" the pocket; it is about

stabilizing the inactive conformation or mimicking the Adenine ring of ATP.

Pathway Visualization
The diagram below illustrates how 3,7-Diiodo-1H-indazole functions as a scaffold to intercept

kinase signaling, specifically contrasting its "Fragment-Based" logic with the "Bulk-Filling" logic

of TBB.

Comparison: TBB Logic

3,7-Diiodo-1H-indazole

ATP-Binding Pocket
(CK2 / Akt / DYRK)

Competitive Binding

Halogen Bonding
(Glu114/Val116 Backbone)C7-Iodine Interaction

Hydrophobic Displacement
(Gatekeeper Region)

C3-Iodine Interaction
Inhibition of

Phosphorylation
Cell Survival Pathways
(Wnt / NF-kB / PI3K)

DownregulationTBB (Tetrabromo) Bulk Hydrophobic Filling

Click to download full resolution via product page

Figure 1: Mechanism of Action showing the dual-point interaction (Halogen Bonding +

Gatekeeper Access) of the 3,7-diiodo scaffold versus the bulk-filling mode of TBB.

Detailed Experimental Protocols
To validate the biological activity of 3,7-Diiodo-1H-indazole, use the following self-validating

protocols. These are designed to distinguish true inhibition from aggregation artifacts common

with halogenated compounds.

Protocol A: ADP-Glo™ Kinase Assay (Luminescence)
Standard validation for ATP-competitive inhibition.

Reagent Prep:
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Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT.

Substrate: Casein (1 mg/mL) or specific peptide substrate.

Enzyme: Recombinant CK2α (5-10 ng per well).

Compound Handling:

Dissolve 3,7-Diiodo-1H-indazole in 100% DMSO to 10 mM.

Prepare serial dilutions (1:3) in DMSO. Critical: Keep final DMSO concentration < 1% to

avoid enzyme denaturation.

Reaction:

Add 5 µL Compound + 10 µL Enzyme/Substrate mix. Incubate 10 min at RT (allows

"induced fit").

Initiate with 10 µL ATP (at

concentration, typically 10 µM).

Incubate 45 min at 30°C.

Detection:

Add 25 µL ADP-Glo Reagent (depletes unconsumed ATP). Incubate 40 min.

Add 50 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30

min.

Read Luminescence (RLU).

Data Analysis:

Fit data to Sigmoidal Dose-Response (Variable Slope).

Validation Check: If Hill Slope > 2.0, suspect compound aggregation (false positive). Add

0.01% Triton X-100 and re-test.
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Protocol B: Regioselective Functionalization (Synthesis Check)
If synthesizing the compound to verify regiochemistry (3 vs 7 position).

Starting Material: 1H-Indazole.

Iodination Step: Treat with

/ KOH in DMF.

Note: This typically yields 3-iodo-1H-indazole first.

C-7 Functionalization: Requires directed lithiation or specific electrophilic substitution

conditions (often utilizing steric blocking at other positions) to achieve the 3,7-diiodo pattern.

Verification: Use 1H-NMR (DMSO-d6). The C-7 proton is absent; look for the distinct

doublet-doublet patterns of H-4, H-5, H-6 (if 3,7-disubstituted).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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